Cas no 633283-61-1 (1-(6-chloro-3-pyridinyl)-4-methyl-Piperazine)

1-(6-Chloro-3-pyridinyl)-4-methyl-piperazine is a heterocyclic organic compound featuring a pyridine core substituted with a chloro group at the 6-position and a 4-methylpiperazine moiety at the 3-position. This structure confers versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients for crop protection and medicinal applications. The chloro-pyridine group enhances reactivity, facilitating further functionalization, while the methylpiperazine component contributes to favorable solubility and bioavailability properties. Its well-defined chemical properties make it suitable for precision synthesis in research and industrial settings. The compound is typically handled under controlled conditions due to its reactivity, ensuring consistent performance in downstream applications.

1-(6-chloro-3-pyridinyl)-4-methyl-Piperazine structure

633283-61-1 structure

Product Name:1-(6-chloro-3-pyridinyl)-4-methyl-Piperazine

CAS No:633283-61-1

MF:C₁₀H₁₄ClN₃

MW:211.691260814667

CID:1115153

PubChem ID:75355748

Update Time:2025-06-08

1-(6-chloro-3-pyridinyl)-4-methyl-Piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(6-chloro-3-pyridinyl)-4-methyl-Piperazine
- 1-(6-chloro-3-pyridinyl)-4-methylPiperazine
- 633283-61-1
- DB-073304
- F94360
- FZBDVWVDKZQPJJ-UHFFFAOYSA-N
- HS-6412
- 1-(6-Chloro-3-pyridyl)-4-methyl-piperazine
- SCHEMBL1321991
- 1-(6-Chloropyridin-3-yl)-4-methylpiperazine
- 1-(6-chloro-pyridin-3-yl)-4-methyl-piperazine
- Inchi： 1S/C10H14ClN3/c1-13-4-6-14(7-5-13)9-2-3-10(11)12-8-9/h2-3,8H,4-7H2,1H3
- InChI Key： FZBDVWVDKZQPJJ-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)N1CCN(C)CC1

Computed Properties

Exact Mass: 211.0876252g/mol
Monoisotopic Mass: 211.0876252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 19.4Å²

1-(6-chloro-3-pyridinyl)-4-methyl-Piperazine Pricemore >>

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